Cas no 2361750-50-5 (1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• CAS No: 2361750-50-5
• MF: C₂₅H₃₂N₄O₂
• MW: 420.547185897827
• CID: 5681529
• PubChem ID: 145904286
• Update Time: 2025-10-31

1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26597831
• 1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• Z3672064414
• 2361750-50-5

• Inchi： 1S/C25H32N4O2/c1-4-22(30)28-16-12-25(13-17-28,21-8-6-5-7-9-21)24(31)29-14-10-20(11-15-29)23-26-18(2)19(3)27-23/h4-9,20H,1,10-17H2,2-3H3,(H,26,27)
• InChI Key： ISSKFOGEZXEIDW-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCC(C2=NC(C)=C(C)N2)CC1

Computed Properties

• Exact Mass: 420.25252628g/mol
• Monoisotopic Mass: 420.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.3Ų

Additional information on 1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one

Compound CAS No 2361750-50-5: 1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one

The compound with CAS No 2361750-50-5, known as 1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising properties, which have been extensively studied in recent scientific investigations.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of a piperidine ring and a phenyl group contributes to its stability and reactivity. Additionally, the inclusion of a dimethylimidazole moiety adds unique electronic properties, making it an interesting candidate for various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.

One of the most notable aspects of this compound is its versatility in chemical synthesis. Researchers have explored its ability to participate in multicomponent reactions, which are pivotal in the development of complex molecules. The propenone group within its structure has been shown to facilitate these reactions, leading to the formation of novel compounds with enhanced functionalities. Furthermore, its compatibility with modern catalytic systems has made it a valuable tool in green chemistry practices.

In terms of application, this compound has shown promise in the field of drug discovery. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for the development of new therapeutic agents. Recent experiments have demonstrated its ability to inhibit specific enzymes involved in disease pathways, indicating potential applications in the treatment of chronic conditions such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of carefully optimized steps to ensure high yield and purity. The process typically begins with the preparation of intermediate compounds, followed by coupling reactions to assemble the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze the product's purity and confirm its identity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits low toxicity and minimal environmental impact under standard conditions, making it suitable for use in sustainable chemical processes.

In conclusion, the compound with CAS No 2361750-50-, 1-{4-[4-(4,5-dimethyl-1H-imidazol-2-yll)piperidine-l-carbonyl]-4-phenvlpiperidin-l-yllprop-en-l-one, represents a significant advancement in modern organic chemistry. Its unique structure, versatile reactivity, and promising applications position it as a key player in future research and development efforts across multiple disciplines.